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Compound of Interest

Compound Name: Sodium 2-oxobutanoate-13C,d4

Cat. No.: B12393640 Get Quote

Proper Disposal of Sodium 2-oxobutanoate-
13C,d4
This document provides detailed procedural guidance for the safe and proper disposal of

Sodium 2-oxobutanoate-13C,d4, ensuring compliance with standard laboratory safety

protocols. The procedures outlined are intended for researchers, scientists, and drug

development professionals.

Immediate Safety Considerations
Sodium 2-oxobutanoate-13C,d4 is a stable isotopically labeled compound. For disposal

purposes, it is treated based on the chemical hazards of the unlabeled compound, as stable

isotopes are not radioactive and do not require special handling for radiation.[1][2] The primary

hazards associated with the parent compound, 2-oxobutanoic acid and its salts, are skin and

eye irritation.[3]

Personal Protective Equipment (PPE) Required:

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat is required to prevent skin contact.
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Step-by-Step Disposal Protocol
The disposal of Sodium 2-oxobutanoate-13C,d4 should be handled as standard chemical

waste, adhering to institutional and local regulations.

Segregation: Do not mix Sodium 2-oxobutanoate-13C,d4 waste with general laboratory

trash or radioactive waste.[1][2] It should be collected in a dedicated chemical waste

container.

Containerization:

Place all waste, including contaminated consumables (e.g., pipette tips, tubes, gloves),

into a clearly labeled, leak-proof waste container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is generally suitable.

Labeling:

Label the waste container clearly with "Sodium 2-oxobutanoate-13C,d4 Waste" and

include the full chemical name.

Attach a completed hazardous waste tag as required by your institution’s Environmental

Health & Safety (EHS) department.[4]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Follow the storage temperature recommendations for the parent compound, which is

typically refrigerated (+2°C to +8°C).

Final Disposal:

Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal contractor.[5]
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Do not dispose of this chemical down the drain or in regular trash.[4]

Chemical and Safety Data Summary
The following table summarizes key quantitative data for the parent compound, 2-Oxobutanoic

acid.

Property Value Reference

Molecular Formula C₄H₆O₃ [3]

Molar Mass 102.09 g/mol [3]

Appearance
White to almost white

solid/crystal

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[3]

Precautionary Statements

P264: Wash hands thoroughly

after handlingP280: Wear

protective gloves/eye

protection/face protection

[3]

Storage Temperature +2°C to +8°C

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Sodium 2-oxobutanoate-13C,d4.
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Assessment

Disposal Path Procedure
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  Stable Isotope  
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Assess Chemical Hazards
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Sealed Container
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Arrange Pickup via EHS or
Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for Sodium 2-oxobutanoate-13C,d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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